![molecular formula C12H9F3N2OS B2751807 2-(Benzylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-ol CAS No. 679391-42-5](/img/structure/B2751807.png)
2-(Benzylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-ol is a chemical compound with the linear formula C11H10N2OS . It has a molecular weight of 218.279 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C11H10N2OS . The CAS Number for this compound is 31167-21-2 .Scientific Research Applications
Crystallographic Studies and Polymorphism
Research by Glidewell et al. (2003) on similar pyrimidinone derivatives highlights the significance of crystallographic studies in understanding the structural configurations and polymorphism of these compounds. They examined benzylation and nitrosation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one derivatives, revealing insights into molecular interactions and hydrogen bonding patterns within crystalline structures. Such studies are crucial for the development of materials with specific physical and chemical properties (Glidewell, Low, Marchal, & Quesada, 2003).
Synthetic Chemistry and Drug Design
The synthesis of pyrimidinone derivatives has been explored for their potential in drug design and medicinal chemistry. For example, the work by Gangjee et al. (2007) on 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates demonstrates the utility of such compounds as dihydrofolate reductase (DHFR) inhibitors, showcasing their relevance in developing antitumor agents. This study underscores the importance of synthetic versatility in creating compounds with significant biological activities (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).
Material Science and Electronic Applications
Research into the electronic properties of pyrimidinone derivatives and related compounds has been conducted with a focus on their potential use in electronic materials. Yin et al. (2016) synthesized new pyrimidine-containing compounds for use as electron-transporting materials in organic light-emitting diodes (OLEDs). Their findings on the high electron mobility and favorable electronic affinity of these materials highlight the potential for 2-(Benzylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-ol and similar compounds in electronic and photonic applications (Yin, Chen, Peng, Xiang, Xie, Zhu, Zhong, Li, Su, & Yang, 2016).
Properties
IUPAC Name |
2-benzylsulfanyl-4-(trifluoromethyl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2OS/c13-12(14,15)9-6-10(18)17-11(16-9)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEYUPSGBTRERJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC(=CC(=O)N2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.